Pegaptanib sodium

• Molecular Formula: C20H39N3NaO10P
• Molecular Weight: 535.5 g/mol
• InChI: InChI=1S/C20H40N3O10P.Na/c1-29-13-15-31-19(25)22-11-7-5-9-17(23-20(26)32-16-14-30-2)18(24)21-10-6-4-8-12-33-34(3,27)28;/h17H,4-16H2,1-3H3,(H,21,24)(H,22,25)(H,23,26)(H,27,28);/q;+1/p-1/t17-;/m0./s1
• InChIKey: BXHPKXLPCWQCHL-LMOVPXPDSA-M

Pegaptanib Sodium (Macugen): First Approved Anti-VEGF Aptamer

Pegaptanib sodium (brand name Macugen) is a pegylated, modified RNA aptamer that functions as a selective vascular endothelial growth factor (VEGF) antagonist. It is the first FDA-approved anti-VEGF therapy specifically for the treatment of neovascular (wet) age-related macular degeneration (NV-AMD) [1]. Unlike later-generation agents that bind multiple VEGF family members, pegaptanib exhibits high affinity and specificity exclusively for the VEGF165 isoform, a key driver of pathological ocular angiogenesis and vascular permeability [2]. This unique selectivity profile distinguishes it from all other clinically available anti-VEGF agents and makes it an essential reference standard for research into isoform-specific VEGF biology and the long-term safety of targeted anti-angiogenic therapy [2].

Selective Probe VEGF165 isoform-specific tool for ocular angiogenesis pathway studies

Aptamer Benchmark PEGylated RNA aptamer reference for non-antibody therapeutic research

• [1] Ng EW, Shima DT, Calias P, Cunningham ET Jr, Guyer DR, Adamis AP. Pegaptanib, a targeted anti-VEGF aptamer for ocular vascular disease. Nat Rev Drug Discov. 2006 Feb;5(2):123-32. doi: 10.1038/nrd1955. View Source
• [2] Tolentino M. Systemic and ocular safety of intravitreal anti-VEGF therapies for ocular neovascular disease. Surv Ophthalmol. 2011 Mar-Apr;56(2):95-113. doi: 10.1016/j.survophthal.2010.08.006. View Source

Pegaptanib Sodium vs. Other Anti-VEGF Agents: Why Specificity Matters

Direct substitution of pegaptanib with other anti-VEGF agents like ranibizumab, bevacizumab, or aflibercept is not scientifically or clinically equivalent due to fundamental differences in their molecular targets [1]. Pegaptanib is unique in its selective binding to the VEGF165 isoform, sparing the physiological VEGF121 isoform critical for normal vascular maintenance [2]. In contrast, ranibizumab and bevacizumab are non-selective and bind all VEGF-A isoforms, while aflibercept is a VEGF trap with an even broader target profile [1]. This difference in target selectivity is linked to distinct efficacy and systemic safety profiles, as evidenced by a lack of systemic VEGF inhibition-related adverse events in long-term pegaptanib studies [3]. The following sections provide quantitative evidence that defines the specific performance parameters where pegaptanib differs from its comparators.

Target Spectrum

VEGF165-only vs pan-VEGF-A/B/PlGF may shift isoform-dependent interpretation.

Molecular Class

Aptamer lacking Fc domain alters clearance and systemic handling compared to mAb.

Systemic Exposure

Absence of systemic VEGF inhibition may not transfer to pan-inhibitor comparators.

• [1] Fogli S, Del Re M, Rofi E, Posarelli C, Figus M, Danesi R. Clinical pharmacology of intravitreal anti-VEGF drugs. Eye (Lond). 2018 Jun;32(6):1010-1020. doi: 10.1038/s41433-018-0021-7. View Source
• [2] Macugen offers new treatment option in AMD. MIMS. 2006 May 25. View Source
• [3] Singh RP, Berg K, Capone A, et al. Pegaptanib sodium for neovascular age-related macular degeneration: third-year safety results of the VEGF Inhibition Study in Ocular Neovascularisation (VISION) trial. Br J Ophthalmol. 2008 Dec;92(12):1606-11. doi: 10.1136/bjo.2008.141432. View Source

Pegaptanib Sodium: Quantitative Differentiation Evidence

VEGF165 Isoform-Selective Binding

Pegaptanib sodium demonstrates high selectivity for the VEGF165 isoform and does not bind VEGF121, a key differentiator from ranibizumab and bevacizumab, which are pan-VEGF-A inhibitors [1]. This selectivity stems from pegaptanib's interaction with the heparin-binding domain, which is present in VEGF165 but absent in VEGF121 [2]. In animal studies, this selective inhibition of VEGF165 was as effective as pan-VEGF inhibition at suppressing pathological neovascularization, but crucially spared normal vasculature, whereas pan-VEGF inhibition did not [3].

Isoform Binding

Head-to-head

Pegaptanib Kd 200 pM (VEGF165 only) vs Ranibizumab 9.2–179 pM (all VEGF-A)

Supports isoform-selectivity study fit

In vitro SPR binding assays

Evidence Dimension	Molecular Target
Target Compound Data	Binds VEGF165 isoform only; does not bind VEGF121
Comparator Or Baseline	Ranibizumab and Bevacizumab: Bind all VEGF-A isoforms
Quantified Difference	Specificity for VEGF165 vs. non-selective pan-VEGF-A binding
Conditions	In vitro and in vivo preclinical models

Why This Matters

This selectivity profile may be linked to a differentiated systemic safety profile, as evidenced by the absence of systemic VEGF inhibition-related adverse events in long-term clinical trials.

• [1] Fogli S, Del Re M, Rofi E, Posarelli C, Figus M, Danesi R. Clinical pharmacology of intravitreal anti-VEGF drugs. Eye (Lond). 2018 Jun;32(6):1010-1020. doi: 10.1038/s41433-018-0021-7. View Source
• [2] Ruckman J, Green LS, Beeson J, et al. 2'-Fluoropyrimidine RNA-based aptamers to the 165-amino acid form of vascular endothelial growth factor (VEGF165). Inhibition of receptor binding and VEGF-induced vascular permeability through interactions requiring the exon 7-encoded domain. J Biol Chem. 1998 Aug 7;273(32):20556-67. doi: 10.1074/jbc.273.32.20556. View Source
• [3] Pegaptanib. RxReasoner. Pharmacology section. View Source

Systemic Safety: Absence of VEGF Inhibition

In the pivotal Phase III VISION trials for neovascular AMD, pegaptanib sodium 0.3 mg administered every 6 weeks demonstrated a statistically significant reduction in vision loss compared to sham injection at 54 weeks [1]. Specifically, 70% of patients receiving pegaptanib lost fewer than 15 letters of visual acuity, compared to 55% in the sham group (P < 0.001) [1]. This efficacy profile is distinct from pan-VEGF agents like ranibizumab. In the MARINA and ANCHOR trials, ranibizumab not only prevented vision loss but resulted in a mean gain of visual acuity at 12 months, whereas sham/PDT groups lost approximately 10 letters [2].

Systemic VEGF Markers

Reported

No BP or urine protein changes at 1–3 mg doses (n=147)

Supports safety-related endpoint context

Bevacizumab IV associated with hypertension, proteinuria

Evidence Dimension	Visual Acuity Outcome at 54-56 Weeks
Target Compound Data	70% of patients lost <15 letters (vs 55% sham). Mean change: -7.93 letters (SD 11) from baseline.
Comparator Or Baseline	Ranibizumab: 94.3–96.4% of patients lost <15 letters (vs 62.2% sham). Mean gain in letters from baseline.
Quantified Difference	Pegaptanib stabilizes vision (prevents loss); Ranibizumab and Aflibercept achieve visual gains.
Conditions	Phase III randomized controlled trials (VISION for pegaptanib, MARINA/ANCHOR for ranibizumab)

Why This Matters

This defines the clinical role of pegaptanib: it is a vision-stabilizing agent, in contrast to the vision-improving agents that have largely replaced it in clinical practice. This distinction is critical for experimental models where a less potent but more selective VEGF inhibitor is required.

• [1] Gragoudas ES, Adamis AP, Cunningham ET Jr, Feinsod M, Guyer DR; VEGF Inhibition Study in Ocular Neovascularization Clinical Trial Group. Pegaptanib for neovascular age-related macular degeneration. N Engl J Med. 2004 Dec 30;351(27):2805-16. doi: 10.1056/NEJMoa042760. View Source
• [2] Colquitt JL, Jones J, Tan SC, Takeda A, Clegg AJ, Price A. Ranibizumab and pegaptanib for the treatment of age-related macular degeneration: a systematic review and economic evaluation. Health Technol Assess. 2008 May;12(16):iii-iv, ix-201. doi: 10.3310/hta12160. View Source

Extended Vitreous Half-Life

In a direct head-to-head, 1-year prospective study of 28 eyes with myopic choroidal neovascularization (m-CNV), there was no significant difference in mean visual acuity change between patients treated with intravitreal pegaptanib 0.3 mg and those treated with bevacizumab 1.25 mg [1]. However, the study found that bevacizumab improved mean retinal sensitivity significantly, whereas pegaptanib did not, and bevacizumab required significantly fewer injections over the year to achieve this outcome [1].

Vitreous Half-Life

Head-to-head

~10.4 days

May support less frequent dosing study design

Ranibizumab: 7.2–9 d; Bevacizumab: 6.7 d

Evidence Dimension	Mean change in visual acuity and injection frequency at 1 year
Target Compound Data	No significant change in mean logMAR VA; no significant improvement in retinal sensitivity.
Comparator Or Baseline	Bevacizumab 1.25 mg: No significant difference in mean logMAR VA; significant improvement in mean retinal sensitivity.
Quantified Difference	Bevacizumab required fewer injections (P-value not provided) and improved retinal sensitivity, whereas pegaptanib did not.
Conditions	Prospective, alternating assignment study in 28 eyes with subfoveal m-CNV

Why This Matters

This direct comparison highlights a limitation of pegaptanib's clinical efficacy relative to a non-selective VEGF inhibitor, suggesting that for applications where maximal VEGF-A blockade is desired, pan-VEGF agents are more effective.

• [1] Kitagawa T, Yuzawa M. [Comparison of 1-year treatment outcome of intravitreal pegaptanib sodium versus bevacizumab for myopic choroidal neovascularization]. Nippon Ganka Gakkai Zasshi. 2013 Sep;117(9):727-34. Japanese. PMID: 24261187. View Source

Vision Loss Reduction in Neovascular AMD

A key differentiator for pegaptanib is its long-term systemic safety profile. A 3-year analysis of the VISION trial found no evidence of systemic safety signals attributed to vascular endothelial growth factor inhibition [1]. This contrasts with pooled safety data for ranibizumab, which showed a slightly elevated risk of nonocular hemorrhage and stroke [2]. For bevacizumab, properly designed randomized controlled trial safety data are not available, but its systemic use for cancer is associated with significant adverse events related to non-selective VEGF inhibition [2].

Vision Loss

Trial context

7.5 letters lost vs 14.5 sham at 54 wk

Supports visual-acuity endpoint context

Phase III VISION trial, n=1,186

Evidence Dimension	Incidence of systemic adverse events attributed to VEGF inhibition at 3 years
Target Compound Data	No evidence of systemic safety signals attributed to VEGF inhibition.
Comparator Or Baseline	Ranibizumab: Slightly elevated risk of nonocular hemorrhage and stroke. Bevacizumab: Lacks RCT safety data; off-label use raises concerns.
Quantified Difference	Absence of systemic safety signals vs. presence of elevated risk for comparators.
Conditions	3-year follow-up of Phase III VISION trial (pegaptanib); pooled analysis of RCTs (ranibizumab)

Why This Matters

This safety data supports the hypothesis that VEGF165-selective inhibition may translate to a lower risk of systemic adverse events compared to pan-VEGF inhibition, a critical consideration for research applications and for patients with elevated cardiovascular risk.

• [1] Singh RP, Berg K, Capone A, et al. Pegaptanib sodium for neovascular age-related macular degeneration: third-year safety results of the VEGF Inhibition Study in Ocular Neovascularisation (VISION) trial. Br J Ophthalmol. 2008 Dec;92(12):1606-11. doi: 10.1136/bjo.2008.141432. View Source
• [2] Tolentino M. Systemic and ocular safety of intravitreal anti-VEGF therapies for ocular neovascular disease. Surv Ophthalmol. 2011 Mar-Apr;56(2):95-113. doi: 10.1016/j.survophthal.2010.08.006. View Source

Pegaptanib Sodium: Key Application Scenarios

VEGF165-Selective Ophthalmology Research

Pegaptanib is an ideal tool for dissecting the distinct roles of VEGF-A isoforms in angiogenesis and vascular permeability. Its exclusive binding to VEGF165 allows researchers to selectively block the primary pathological isoform while leaving the physiological functions of VEGF121 intact. This is a unique capability among clinically available anti-VEGF agents, all of which target multiple isoforms [1]. This application is supported by the established high selectivity of pegaptanib for VEGF165 over VEGF121 [1].

Analytical Reference for Aptamer-Based Therapeutics

Given the well-documented 3-year safety profile from the VISION trial showing no evidence of systemic VEGF inhibition-related adverse events, pegaptanib serves as a valuable reference standard for studies investigating the long-term systemic safety of anti-VEGF therapies [1]. It can be used as a positive control for selective VEGF165 inhibition in models designed to compare the systemic safety profiles of pan-VEGF versus isoform-selective VEGF blockade [2].

Ocular Disease Models with Wide Safety Margin

As the first FDA-approved RNA aptamer, pegaptanib is an essential comparator and reference compound for the development of next-generation aptamer therapeutics or novel small molecules and biologics designed for selective VEGF inhibition. Its well-characterized binding affinity (Kd ~200 pM) and potency (IC50 range 750-1400 pM) provide a quantitative benchmark for new agents targeting the VEGF165 heparin-binding domain [1].

Diabetic Macular Edema (DME) Research Models

Although not FDA-approved for this indication, clinical trial data showed that pegaptanib 0.3 mg significantly improved visual acuity in DME patients compared to sham, with 36% of treated eyes gaining ≥10 letters at week 54 versus 19% for sham [1]. This established efficacy in a disease state distinct from NV-AMD makes pegaptanib a relevant tool for studying the role of VEGF165 in the pathogenesis of diabetic retinal vascular leakage and for validating new therapeutic targets in DME.

Application

Selection Property

Validation Focus

VEGF165 pathway studies

Isoform selectivity (no VEGF121 cross-reactivity)

VEGF165-dependent angiogenesis endpoints

Aptamer therapeutic development

PEGylated oligonucleotide benchmark

Purity, aggregation, and stability in non-Fc formulations

Long-term ocular model studies

Low systemic VEGF inhibition profile

Off-target systemic toxicity endpoints

• [1] Fogli S, Del Re M, Rofi E, Posarelli C, Figus M, Danesi R. Clinical pharmacology of intravitreal anti-VEGF drugs. Eye (Lond). 2018 Jun;32(6):1010-1020. doi: 10.1038/s41433-018-0021-7. View Source
• [2] Tolentino M. Systemic and ocular safety of intravitreal anti-VEGF therapies for ocular neovascular disease. Surv Ophthalmol. 2011 Mar-Apr;56(2):95-113. doi: 10.1016/j.survophthal.2010.08.006. View Source